N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea

• IUPAC Name: 1-(furan-2-ylmethyl)-3-(2-methoxy-5-nitrophenyl)thiourea
• InChI: InChI=1S/C13H13N3O4S/c1-19-12-5-4-9(16(17)18)7-11(12)15-13(21)14-8-10-3-2-6-20-10/h2-7H,8H2,1H3,(H2,14,15,21)
• InChI Key: KXFFODBSIUSGIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=S)NCC2=CC=CO2
• Molecular Formula: C13H13N3O4S
• Molecular Weight: 307.33 g/mol

Description

N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea, also known as FNTU, is a synthetic compound that has been widely used in scientific research. FNTU is a thiourea derivative that has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea is not fully understood. However, it is believed that N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea reacts with thiols through a nucleophilic substitution reaction. The resulting adduct is stable and highly fluorescent.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea has been shown to have various biochemical and physiological effects. N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea has also been shown to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea is its high selectivity for thiols. N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea has been shown to react specifically with thiols and not with other amino acids. However, N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea has some limitations for lab experiments. N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea is sensitive to pH and temperature changes, which can affect its fluorescence properties. N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea also requires the use of organic solvents, which can be toxic and hazardous.

Future Directions

There are several future directions for the use of N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea in scientific research. One direction is the development of N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea-based sensors for the detection of thiols in biological samples. Another direction is the use of N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea as a tool for studying the role of thiols in biological processes. N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea can also be used as a scaffold for the development of novel fluorescent probes with improved properties.
Conclusion:
In conclusion, N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea is a synthetic compound that has been widely used in scientific research. N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea has various biochemical and physiological effects and has been used as a fluorescent probe for the detection of thiols. N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea has some advantages and limitations for lab experiments, and there are several future directions for its use in scientific research.

Scientific Research Applications

N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea has been used in scientific research for various purposes. One of the most common applications of N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea is as a fluorescent probe for the detection of thiols. N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea reacts with thiols to form a fluorescent adduct, which can be detected by fluorescence spectroscopy. N-(2-furylmethyl)-N'-(2-methoxy-5-nitrophenyl)thiourea has also been used as a ligand for the development of metal ion sensors.